Cas no 81159-43-5 (2-Pentyn-1-ol, methanesulfonate)

• Product Name: 2-Pentyn-1-ol, methanesulfonate
• CAS No: 81159-43-5
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 704413
• PubChem ID: 71421035
• Update Time: 2025-04-19

2-Pentyn-1-ol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Pentyn-1-ol, methanesulfonate
• methanesulfonic acid,pent-2-yn-1-ol
• 81159-43-5
• Methanesulfonic acid--pent-2-yn-1-ol (1/1)
• DTXSID40840205

• Inchi： 1S/C5H8O.CH4O3S/c1-2-3-4-5-6;1-5(2,3)4/h6H,2,5H2,1H3;1H3,(H,2,3,4)
• InChI Key： MLQNKAPHZGGOHI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.OCC#CCC

Computed Properties

• Exact Mass: 180.04563003g/mol
• Monoisotopic Mass: 180.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų